Cas no 102300-34-5 (Benzenamine, 4-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)azo]-N,N-dipropyl-)

• Product Name: Benzenamine, 4-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)azo]-N,N-dipropyl-
• CAS No: 102300-34-5
• MF: C₂₂H₂₇N₅
• MW: 361.483284235001
• CID: 1132388
• PubChem ID: 71332779
• Update Time: 2025-04-20

Benzenamine, 4-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)azo]-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)azo]-N,N-dipropyl-
• 4-[(5-methyl-2-phenylpyrazol-3-yl)diazenyl]-N,N-dipropylaniline
• 102300-34-5
• DTXSID50761159
• Benzenamine, 4-[2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)diazenyl]-N,N-dipropyl-
• 4-[(E)-(3-Methyl-1-phenyl-1H-pyrazol-5-yl)diazenyl]-N,N-dipropylaniline

• Inchi： 1S/C22H27N5/c1-4-15-26(16-5-2)20-13-11-19(12-14-20)23-24-22-17-18(3)25-27(22)21-9-7-6-8-10-21/h6-14,17H,4-5,15-16H2,1-3H3/b24-23+
• InChI Key： RHTLVKDSZGURDG-WCWDXBQESA-N
• SMILES： N(C1C=CC(=CC=1)/N=N/C1=CC(C)=NN1C1C=CC=CC=1)(CCC)CCC

Computed Properties

• Exact Mass: 361.226646g/mol
• Monoisotopic Mass: 361.226646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.5g/mol
• XLogP3: 6.3
• Topological Polar Surface Area: 45.8Ų